(1,3-benzodioxol-5-ylmethyl)bis(pyridin-3-ylmethyl)amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N,N-bis(pyridin-3-ylmethyl)methanamine
• InChI: InChI=1S/C20H19N3O2/c1-3-17(10-21-7-1)13-23(14-18-4-2-8-22-11-18)12-16-5-6-19-20(9-16)25-15-24-19/h1-11H,12-15H2
• InChI Key: GNTLVVZKHFZHJH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN(CC3=CN=CC=C3)CC4=CN=CC=C4
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)bis(pyridin-3-ylmethyl)amine, commonly known as BPA, is a chemical compound that has recently gained attention in the scientific community. This compound has shown potential for use in various fields, including pharmaceuticals and materials science.

Mechanism of Action

BPA has been shown to inhibit the activity of enzymes that are involved in the growth and proliferation of cancer cells. Specifically, BPA inhibits the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. Inhibition of HDACs leads to an increase in the expression of genes that promote cell death, which can help to prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
BPA has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, BPA has been shown to have anti-inflammatory and antioxidant properties. BPA has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using BPA in lab experiments is that it is relatively easy to synthesize and purify. BPA is also stable under a wide range of conditions, which makes it easy to handle and store. One limitation of using BPA in lab experiments is that it can be toxic in high concentrations. Careful handling and proper safety precautions must be taken when working with BPA.

Future Directions

There are many potential future directions for research on BPA. One area of research could be the development of new anti-cancer drugs based on the structure of BPA. Another area of research could be the development of new materials based on BPA for use in catalysis or gas storage. Additionally, further research could be done to explore the neuroprotective effects of BPA and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis method for BPA involves a multi-step process that starts with the reaction of 3-pyridinemethanol with 1,3-benzodioxole-5-carboxaldehyde. This reaction produces an intermediate product which is then reacted with 3-pyridinecarboxaldehyde to form the final product, BPA. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

BPA has been studied for its potential use in various fields, including pharmaceuticals, materials science, and catalysis. In the pharmaceutical industry, BPA has shown potential as an anti-cancer agent and as a drug for the treatment of Alzheimer's disease. In materials science, BPA has been studied for its use in the synthesis of metal-organic frameworks (MOFs). MOFs are a class of materials that have potential applications in gas storage, separation, and catalysis.